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Introduction
Thallium-205 (²⁰⁵Tl) is a stable isotope that plays a crucial role in our understanding of the

slow neutron capture process (s-process) of nucleosynthesis. This process is responsible for

the formation of approximately half of the atomic nuclei heavier than iron in stars, particularly in

asymptotic giant branch (AGB) stars. The study of ²⁰⁵Tl and its radioactive progenitor, Lead-

205 (²⁰⁵Pb), provides invaluable insights into the astrophysical environments of stellar interiors

and the timeline of the early Solar System.

These application notes provide an overview of the key applications of ²⁰⁵Tl in s-process

research, detailed experimental protocols for its analysis, and a summary of relevant

quantitative data.

Key Applications of Thallium-205
The ²⁰⁵Pb-²⁰⁵Tl Cosmochronometer
The decay of ²⁰⁵Pb to ²⁰⁵Tl, with a half-life of approximately 17.3 million years, serves as a

unique cosmochronometer for dating the last s-process nucleosynthesis events that

contributed material to the early Solar System.[1] The abundance of the s-only isotope ²⁰⁵Pb,

shielded from r-process production by stable ²⁰⁵Tl, can be inferred from anomalies in the ²⁰⁵Tl/

²⁰³Tl isotopic ratio in meteorites.[2][3] By measuring this ratio and the concentration of a stable

lead isotope (e.g., ²⁰⁴Pb), researchers can determine the initial ²⁰⁵Pb/²⁰⁴Pb ratio at the time of
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the meteorite's formation.[2] This information helps to constrain the timescale between the last

stellar nucleosynthesis events and the formation of solid bodies in our solar system.[4][5][6]

Termination of the s-process
The s-process path of nucleosynthesis terminates in the lead-bismuth region. Thallium

isotopes, including ²⁰⁵Tl, are key players in this termination phase. The neutron capture cross-

section of ²⁰⁵Tl influences the flow of the s-process and the final abundances of lead isotopes.

[7][8] Understanding these reaction rates is critical for accurate modeling of s-process

nucleosynthesis in stars.

Stellar Environment Diagnostics
The decay rate of certain isotopes can be highly dependent on the temperature and electron

density of the stellar environment. In highly ionized stellar plasmas, a process known as bound-

state beta decay can occur, where an electron is directly created in a bound atomic orbital of

the daughter nucleus.[9][10] The bound-state beta decay of fully ionized ²⁰⁵Tl⁸¹⁺ to ²⁰⁵Pb is a

critical reaction that can influence the abundance of ²⁰⁵Pb in stars.[1][9][10] The recent

experimental measurement of the half-life of this decay has provided crucial data for refining

stellar models.[5][6][11][12]

Quantitative Data Summary
The following tables summarize key quantitative data relevant to the use of Thallium-205 in s-

process nucleosynthesis research.

Parameter Value Reference(s)

Half-life of ²⁰⁵Pb 17.3 ± 0.7 Million years [1]

Natural Isotopic Abundance of

²⁰³Tl
~29.52% [13]

Natural Isotopic Abundance of

²⁰⁵Tl
~70.48% [13]

Half-life of bound-state β⁻-

decay of ²⁰⁵Tl⁸¹⁺
291 +33/-27 days [11]
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Sample Type Initial ²⁰⁵Pb/²⁰⁴Pb Ratio Reference(s)

IAB Iron Meteorites (metal) (7.4 ± 1.0) × 10⁻⁵ [2]

Carbonaceous Chondrites ~1 × 10⁻³ [14]

Experimental Protocols
Protocol 1: Thallium Isotopic Analysis in Meteoritic
Samples using Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)
This protocol outlines the general procedure for the high-precision measurement of Thallium

isotopic ratios in meteoritic samples.

1. Sample Preparation and Digestion: a. Weigh an appropriate amount of the meteorite sample

(typically 100-500 mg). b. Clean the sample surface to remove any terrestrial contamination. c.

Crush the sample into a fine powder in a clean environment. d. Transfer the powdered sample

to a clean Teflon beaker. e. Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃)

acids. f. Heat the sample on a hotplate at a controlled temperature (e.g., 120°C) until complete

dissolution is achieved. g. Evaporate the acid mixture to dryness. h. Re-dissolve the residue in

dilute HNO₃.

2. Chemical Separation of Thallium: a. Use anion exchange chromatography to separate

Thallium from the sample matrix. b. Condition the anion exchange resin (e.g., AG1-X8) with

dilute acids. c. Load the dissolved sample onto the column. d. Elute the matrix elements with

appropriate acid mixtures. e. Elute Thallium with a specific acid concentration (e.g., dilute

HNO₃). f. Collect the Thallium fraction and evaporate it to dryness. g. Re-dissolve the purified

Thallium in dilute HNO₃ for mass spectrometric analysis.

3. Isotopic Analysis by MC-ICP-MS: a. Introduce the purified Thallium sample solution into the

MC-ICP-MS instrument. b. Measure the ion beams of ²⁰³Tl and ²⁰⁵Tl simultaneously using

multiple Faraday cup detectors. c. Correct for instrumental mass bias using a standard-sample

bracketing technique with a certified Thallium isotopic standard (e.g., NIST SRM 997). d.

Measure the lead isotopes (e.g., ²⁰⁴Pb) in a separate analytical run or concurrently if
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instrumental setup allows. e. Calculate the ²⁰⁵Tl/²⁰³Tl ratio and its deviation from the standard

value.

Protocol 2: Measurement of the Neutron Capture Cross-
Section of ²⁰⁵Tl using the Time-of-Flight (ToF) Technique
This protocol provides a generalized methodology for measuring the neutron capture cross-

section of ²⁰⁵Tl, based on experiments conducted at facilities like the n_TOF at CERN.[7]

1. Target Preparation: a. Prepare a high-purity, enriched ²⁰⁵Tl sample, typically in the form of an

oxide (e.g., Tl₂O₃). b. Press the sample material into a pellet of a well-defined geometry and

mass. c. Encapsulate the sample in a suitable container (e.g., aluminum) to prevent

contamination and ensure stability.

2. Experimental Setup at a ToF Facility: a. Place the encapsulated ²⁰⁵Tl target in the neutron

beamline at a known distance from the neutron source. b. Surround the target with a detector

array designed to detect the prompt gamma-rays emitted following a neutron capture event. A

common choice is a 4π array of C₆D₆ liquid scintillators or BaF₂ crystals. c. Use a neutron flux

monitor (e.g., a thin ⁶Li foil) placed upstream of the target to measure the neutron beam

intensity as a function of energy.

3. Data Acquisition: a. Irradiate the ²⁰⁵Tl target with a pulsed neutron beam covering a wide

range of energies. b. Record the time-of-flight of each detected neutron, which is the time

difference between the neutron pulse generation and its arrival at the target. This allows for the

determination of the neutron's kinetic energy. c. Record the energy of the gamma-rays detected

in coincidence with the neutron arrival. d. Apply the pulse height weighting technique to the

detector signals to make the detection efficiency for a capture event independent of the specific

gamma-ray cascade.

4. Data Analysis: a. Determine the neutron energy spectrum from the time-of-flight data. b.

Identify the neutron capture events in the ²⁰⁵Tl target by analyzing the gamma-ray spectra. c.

Normalize the capture event rate to the measured neutron flux to determine the neutron

capture yield. d. Use nuclear reaction code (e.g., SAMMY) to perform a resonance analysis of

the capture yield data in the resolved resonance region to extract resonance parameters. e.

Calculate the neutron capture cross-section as a function of neutron energy.
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Protocol 3: Measurement of the Bound-State Beta-Decay
of Fully Ionized ²⁰⁵Tl⁸¹⁺
This protocol is based on the experimental approach used at the GSI Helmholtz Centre for

Heavy Ion Research.[1][9][10]

1. Production and Separation of ²⁰⁵Tl⁸¹⁺ Ions: a. Accelerate a primary beam of heavy ions (e.g.,

²⁰⁶Pb) to relativistic energies. b. Direct the primary beam onto a production target (e.g.,

beryllium). c. The resulting projectile fragmentation produces a cocktail of various ions,

including fully ionized ²⁰⁵Tl⁸¹⁺. d. Use a fragment separator, a combination of magnetic and

electric fields, to spatially separate the ²⁰⁵Tl⁸¹⁺ ions from other reaction products based on their

mass-to-charge ratio and momentum.

2. Ion Storage and Cooling in the Experimental Storage Ring (ESR): a. Inject the separated

²⁰⁵Tl⁸¹⁺ ions into a heavy-ion storage ring (ESR). b. Use electron cooling to reduce the

momentum spread of the stored ions, resulting in a monoenergetic and well-focused ion beam

circulating in the ring. c. Store the cooled ²⁰⁵Tl⁸¹⁺ ions for extended periods (hours) to allow for

the bound-state beta decay to occur.

3. Detection of Daughter ²⁰⁵Pb⁸¹⁺ Ions: a. The bound-state beta decay of ²⁰⁵Tl⁸¹⁺ produces

²⁰⁵Pb⁸¹⁺ ions. b. Since the daughter ions have a slightly different mass-to-charge ratio, their

revolution frequency in the storage ring will be different from that of the parent ions. c. Use

Schottky mass spectrometry to non-destructively monitor the revolution frequencies of the

circulating ions. This allows for the identification and counting of both the parent ²⁰⁵Tl⁸¹⁺ and

daughter ²⁰⁵Pb⁸¹⁺ ions. d. Alternatively, a particle detector can be placed at a specific position

in the ring to detect the daughter ions after they are extracted from the main beam path using a

magnetic field.

4. Half-Life Determination: a. Measure the number of parent and daughter ions as a function of

storage time over several experimental runs with varying storage durations. b. Correct for ion

losses due to interactions with the residual gas in the storage ring vacuum. c. Fit the growth

curve of the daughter ions and the decay curve of the parent ions to determine the half-life of

the bound-state beta decay of ²⁰⁵Tl⁸¹⁺.
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Caption: The s-process nucleosynthesis pathway around Thallium and Lead isotopes.
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Caption: Logical workflow of the ²⁰⁵Pb-²⁰⁵Tl cosmochronometer.
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Caption: Generalized experimental workflow for Thallium-205 research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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